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Compound of Interest

Compound Name: TG 100801 Hydrochloride

Cat. No.: B1663545

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of TG 100801
Hydrochloride in Dimethyl Sulfoxide (DMSO) and Phosphate-Buffered Saline (PBS), along
with protocols for solution preparation and relevant biological context.

Product Information

e Product Name: TG 100801 Hydrochloride

e Mechanism of Action: TG 100801 is a prodrug that is readily converted in vivo to its active
form, TG 100572. TG 100572 is a potent multi-targeted tyrosine kinase inhibitor that targets
Vascular Endothelial Growth Factor Receptors (VEGFR) and Src family kinases, playing a
critical role in angiogenesis and vascular permeability.[1][2]

Solubility Data

The solubility of TG 100801 Hydrochloride in commonly used laboratory solvents is
summarized below. It is important to note that TG 100801 Hydrochloride is a lipophilic
compound with poor aqueous solubility.
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Molar
Solvent Solubility Concentration Notes
(approx.)
Sonication is
DMSO 3-5mg/mL 4.87 - 8.11 mM recommended to
facilitate dissolution.
[31[4]
Practically insoluble in
PBS (pH 7.4) < 0.1 mg/mL - aqueous buffers

alone.

Molecular Weight of TG 100801 Hydrochloride: 616.54 g/mol

Signaling Pathway

TG 100801's active metabolite, TG 100572, exerts its biological effects by inhibiting key
signaling pathways involved in angiogenesis and vascular permeability. The diagram below
illustrates the inhibition of the VEGFR and Src signaling pathways by TG 100572.
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Caption: Inhibition of VEGFR and Src signaling by TG 100572.
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Experimental Protocols

Due to the poor aqueous solubility of TG 100801 Hydrochloride, a specific procedure is
required to prepare solutions in PBS for in vitro and in vivo studies. The following protocols
outline the recommended steps.

Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TG 100801
Hydrochloride in DMSO.

Materials:

TG 100801 Hydrochloride (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Weighing: Accurately weigh the desired amount of TG 100801 Hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 6.17 mg of the compound.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder.

e Mixing: Vortex the solution vigorously for 1-2 minutes to aid dissolution.

e Sonication (Recommended): If the compound is not fully dissolved, place the vial in a
sonicator water bath for 5-10 minutes.

o Storage: Once fully dissolved, the stock solution can be aliquoted into smaller volumes and
stored at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles.
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Preparation of Working Solutions in PBS from DMSO
Stock

This protocol details the stepwise dilution of the DMSO stock solution into PBS to prepare a

final working solution with a low percentage of DMSO. This method is crucial to prevent

precipitation of the compound.

Materials:

10 mM TG 100801 Hydrochloride in DMSO (from Protocol 4.1)
Sterile Phosphate-Buffered Saline (PBS), pH 7.4
Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Intermediate Dilution (Optional but Recommended): To minimize the risk of precipitation, it is
advisable to perform an intermediate dilution of the DMSO stock in PBS. For example, to
prepare a 100 uM working solution:

o Add 990 uL of PBS to a sterile microcentrifuge tube.
o Add 10 pL of the 10 mM DMSO stock solution to the PBS.

o Mix thoroughly by gentle pipetting or brief vortexing. This results in a 100 puM solution with
1% DMSO.

Final Dilution: Further dilute the intermediate solution to the desired final concentration in
PBS. For instance, to prepare a 1 uM working solution:

o Add 99 pL of PBS to a sterile microcentrifuge tube.
o Add 1 pL of the 100 pM intermediate solution.

o Mix gently. The final DMSO concentration will be 0.01%.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1663545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

» Important Considerations:
o Always add the DMSO stock solution to the aqueous buffer, not the other way around.

o Ensure the final concentration of DMSO in your experimental setup is consistent across all
conditions, including vehicle controls, and is below a level that could cause cellular toxicity
(typically <0.5% for most cell lines).

o Prepare fresh working solutions daily and visually inspect for any signs of precipitation
before use.

Experimental Workflow

The following diagram outlines the general workflow for preparing TG 100801 Hydrochloride

solutions for experimental use.
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Caption: Workflow for TG 100801 Hydrochloride solution preparation.
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In Vitro Assay Considerations

The active metabolite of TG 100801, TG 100572, has been shown to inhibit human retinal
microvascular endothelial cell (hRMVEC) proliferation with an IC50 of 610 + 72 nM.[1] This
information can serve as a starting point for determining the appropriate concentration range
for your specific cell-based assays. It is recommended to perform a dose-response curve to
determine the optimal working concentration for your experimental model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrochloride Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663545#tg-100801-hydrochloride-solubility-in-
dmso-and-pbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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